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Compound of Interest

Compound Name:
(1R,2R,5R)-2-Isopropyl-5-

methylcyclohexanamine

CAS No.: 16934-77-3

Cat. No.: B173375

Get Quote

Executive Summary
(1R,2R,5R)-2-Isopropyl-5-methylcyclohexanamine is a primary chiral amine used primarily

as a resolving agent and chiral auxiliary in asymmetric synthesis.[1] As a stereoisomer of

menthylamine (specifically the amine analog of neomenthol or isomenthol depending on

nomenclature conventions), it shares the aggressive reactivity profile of primary aliphatic

amines.

Core Hazards:

Corrosivity: Causes severe skin burns and eye damage (GHS Category 1B).[1]

Air Sensitivity: Rapidly absorbs atmospheric CO₂ to form solid carbamate salts,

compromising stoichiometry and purity.[1]

Sensitization: Potential for respiratory and skin sensitization upon prolonged exposure.[1]
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9]
Understanding the stereochemistry is vital for application success, though safety protocols

remain consistent across isomers.[1]

Property Specification

IUPAC Name
(1R,2R,5R)-2-Isopropyl-5-

methylcyclohexanamine

Common Name
Neomenthylamine (Isomer dependent);

Menthylamine isomer

CAS Number

Note: 2216-54-8 refers to the (1R,2S,5R)

isomer.[1][2] Specific isomer CAS may vary by

vendor.

Molecular Formula C₁₀H₂₁N

Molecular Weight 155.28 g/mol

Physical State
Colorless to pale yellow liquid or low-melting

solid (isomer dependent).[1]

Basicity (pKa) ~10.5 (Typical for cyclohexylamines)

Solubility
Soluble in organic solvents (EtOH, DCM,

Toluene); slightly soluble in water.[1]

Hazard Characterization (GHS)
This compound is classified as Dangerous Goods.[1] Strict adherence to GHS standards is

required.[1]

GHS Classification[1]
Skin Corrosion/Irritation: Category 1B (H314)[1]

Serious Eye Damage/Eye Irritation: Category 1 (H318)[1]
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Acute Toxicity (Oral): Category 4 (H302) - Inferred from analog data[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (H335) - Respiratory

Irritation[1]

Toxicological Mechanisms[1]
Tissue Destruction: The high pKa (~10.[1]5) results in saponification of cell membrane lipids

and dehydration of tissue upon contact.[1] Unlike acids, alkali burns penetrate deeply as they

do not form a protective protein eschar.[1]

Inhalation Risk: Vapors are highly irritating to the mucous membranes.[1] Inhalation can

cause laryngeal edema and chemical pneumonitis.[1]

Operational Handling Protocols
Engineering Controls

Primary Containment: All handling must occur within a certified chemical fume hood or a

glovebox under inert atmosphere (Argon/Nitrogen).[1]

Ventilation: Ensure hood face velocity is >100 fpm (0.5 m/s).

Personal Protective Equipment (PPE) Matrix
Body Part

Hazard Level: Low (Sealed
Transfer)

Hazard Level: High (Open
Pouring/Synthesis)

Hands
Nitrile Gloves (Double gloved,

0.11mm min)

Silver Shield / 4H Laminate

Gloves (under Nitrile)

Eyes Chemical Safety Goggles Face Shield + Safety Goggles

Body Lab Coat (Cotton/Poly)
Chemical Resistant Apron +

Tyvek Sleeves

Respiratory N/A (Hood used)

Full-face respirator with

Ammonia/Methylamine

cartridges (if hood unavailable)
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Handling Workflow Diagram
The following decision tree outlines the safe handling logic to prevent exposure and

degradation.

Start: Handling (1R,2R,5R)-Amine Check Physical State
(Liquid vs Solid)

Liquid Handling

Solid Handling

Use Inert Gas (Ar/N2)
Prevent CO2 Uptake

Syringe Transfer
(Sure-Seal/Septum)Liquid

Weigh in Closed Vessel
(Glovebox Preferred)

Solid Reaction/Application Waste Disposal
(Basic Organic)

Quench Acidic Waste

Click to download full resolution via product page

Caption: Operational workflow emphasizing inert atmosphere handling to prevent carbamate

formation.

Storage and Stability: The CO₂ Threat
A critical, often overlooked aspect of handling chiral amines is their reaction with atmospheric

carbon dioxide.

Degradation Mechanism
Primary amines react reversibly with CO₂ to form carbamic acid, which then reacts with another

equivalent of amine to form a carbamate salt. This solid precipitate alters the stoichiometry of

the reagent, leading to failed enantioselective resolutions.

Visualizing the Pathway:
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2x (1R,2R,5R)-Amine
(Liquid/Solid)

Carbamic Acid Formation

+ CO2

Atmospheric CO2

Menthylammonium Carbamate
(White Solid Crust)

+ Amine

Consequences:
1. Loss of Stoichiometry

2. Clogged Syringes
3. Impure Product

Click to download full resolution via product page

Caption: The formation of carbamate salts upon exposure to air, a primary cause of reagent

degradation.[3]

Storage Protocols
Atmosphere: Store under Argon or Nitrogen.[1]

Container: Use septum-sealed vials or Schlenk flasks. Avoid simple screw caps for long-term

storage as they allow gas diffusion.[1]

Temperature: Store at 2–8°C. Cold storage reduces the rate of oxidation and volatilization.[1]

Visual Check: If a white crust is visible on the cap threads, the material has absorbed CO₂.[1]

It may need redistillation (for liquids) or recrystallization (for solids) before use as a chiral

standard.[1]
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Emergency Response
Spill Management

Small Spills (<10 mL):

Evacuate the immediate area.[1]

Wear full PPE (Goggles, Face Shield, Double Nitrile gloves).[1]

Absorb with an inert material (Vermiculite, dry sand, or commercial amine-neutralizing

pads).[1] Do not use paper towels (exothermic reaction risk).[1]

Collect in a waste container labeled "Basic Organic Waste."[1]

Clean surface with dilute acetic acid (vinegar) only after bulk material is removed to

neutralize residues.[1]

First Aid[1]
Eye Contact: Immediately flush with water for 15 minutes minimum, holding eyelids open.[1]

Time is critical to prevent permanent corneal opacity.[1] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing immediately.[1] Flush skin with water for 15

minutes.[1] Do not apply neutralizing agents (acids) to the skin; this causes secondary heat

burns.[1]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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